Cas no 799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-)
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
- 8-ethyl-4-hydroxychromen-2-one
- 8-Ethyl-4-hydroxycoumarin
- EN300-372536
- DTXSID20716116
- SCHEMBL5344800
- 8-Ethyl-4-hydroxy-2H-1-benzopyran-2-one
- 8-ethyl-4-hydroxy-2H-chromen-2-one
- XQUYEEGXQDHSKI-UHFFFAOYSA-N
- 799262-05-8
-
- Inchi: 1S/C11H10O3/c1-2-7-4-3-5-8-9(12)6-10(13)14-11(7)8/h3-6,12H,2H2,1H3
- InChI Key: XQUYEEGXQDHSKI-UHFFFAOYSA-N
- SMILES: O1C(C=C(C2=CC=CC(CC)=C12)O)=O
Computed Properties
- Exact Mass: 190.062994177g/mol
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-372536-0.05g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.05g |
$744.0 | 2025-03-18 | |
| Enamine | EN300-372536-0.1g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.1g |
$779.0 | 2025-03-18 | |
| Enamine | EN300-372536-0.25g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.25g |
$814.0 | 2025-03-18 | |
| Enamine | EN300-372536-0.5g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.5g |
$849.0 | 2025-03-18 | |
| Enamine | EN300-372536-1.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 1.0g |
$884.0 | 2025-03-18 | |
| Enamine | EN300-372536-2.5g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 2.5g |
$1735.0 | 2025-03-18 | |
| Enamine | EN300-372536-5.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 5.0g |
$2566.0 | 2025-03-18 | |
| Enamine | EN300-372536-10.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 10.0g |
$3807.0 | 2025-03-18 |
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
Professional Introduction to 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- (CAS No. 799262-05-8)
The compound 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-, identified by the CAS number 799262-05-8, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound, featuring a benzopyran core structure, has garnered attention due to its versatile pharmacophoric properties and potential applications in medicinal chemistry. The presence of both an ethyl substituent at the 8-position and a hydroxy group at the 4-position introduces unique electronic and steric characteristics, making it a valuable scaffold for further derivatization and drug development.
In recent years, the exploration of benzopyran derivatives has been extensively studied for their biological activities, particularly in the context of anti-inflammatory, antimicrobial, and anticancer agents. The structural motif of benzopyran is known to exhibit significant interactions with biological targets, primarily due to its ability to mimic natural products and bioactive molecules. The 8-ethyl-4-hydroxy substitution pattern in this compound enhances its solubility and bioavailability, critical factors for drug-like properties. This feature has prompted researchers to investigate its potential as a lead compound in designing novel therapeutic agents.
One of the most compelling aspects of 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- is its role as a precursor in synthesizing more complex pharmacological entities. The benzopyran scaffold can be further functionalized through various chemical transformations, such as oxidation, reduction, or coupling reactions, to introduce additional pharmacophores. These modifications can fine-tune the biological activity of the molecule, allowing for targeted therapy against specific diseases. For instance, recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on certain enzymes implicated in chronic inflammatory diseases.
The hydroxy group at the 4-position is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This property is often exploited in drug design to enhance binding affinity and selectivity. In contrast, the ethyl substituent at the 8-position contributes to the overall steric environment of the molecule, influencing its conformational flexibility and thus its interaction with biological receptors. Such structural features make this compound an attractive candidate for structure-based drug design approaches.
Advances in computational chemistry have further facilitated the study of 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- by enabling high-throughput virtual screening and molecular docking simulations. These computational methods allow researchers to predict binding affinities and interactions with potential target proteins with remarkable accuracy. Such predictions are crucial for prioritizing compounds for experimental validation and optimizing their pharmacological properties before moving into costly and time-consuming preclinical trials.
Moreover, the synthesis of this compound has been refined through modern organic methodologies, ensuring high yields and purity levels suitable for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzopyran core efficiently. These synthetic advancements not only streamline the production process but also open avenues for scalable manufacturing processes required for commercial drug development.
The biological activity of 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- has been explored in various preclinical models. Initial studies have shown that it exhibits moderate anti-inflammatory properties by modulating key pro-inflammatory cytokine pathways. Additionally, its interaction with certain membrane-bound receptors has been investigated for potential anticancer applications. These findings align with broader trends in medicinal chemistry where natural product-inspired scaffolds are being revisited and reoptimized for modern therapeutic needs.
In conclusion,2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy, identified by CAS No. 799262-05-8, represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis has been optimized using advanced organic chemistry techniques, while computational methods continue to aid in understanding its pharmacological interactions. As research progresses, this compound is poised to contribute significantly to the development of novel therapeutic agents targeting various human diseases.
799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-) Related Products
- 18692-77-8(4-Hydroxy-7-methylcoumarin)
- 1983-81-9(2H-1-Benzopyran-2-one,4,7-dihydroxy-)
- 13252-84-1(4-Hydroxy-6-methoxy-2H-chromen-2-one)
- 55004-77-8(4-Hydroxy-6,7-dimethylcoumarin)
- 24631-83-2(4-Hydroxy-8-methyl-2H-chromen-2-one)
- 17575-26-7(4,5,7-Trihydroxy-2H-chromen-2-one)
- 17575-15-4(4-Hydroxy-7-methoxycoumarin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)